![molecular formula C11H7ClF3NS B8628937 Thiazole, 5-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]-](/img/structure/B8628937.png)
Thiazole, 5-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]-
Cat. No. B8628937
M. Wt: 277.69 g/mol
InChI Key: ZFRZFDQKGISMDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][CH2:19][N:20]([CH2:21][CH3:22])[CH2:23][CH3:24].[CH3:25][S:26]([Cl:27])(=[O:28])=[O:29].[Cl:30][CH2:31][Cl:32].[F:1][C:2]([c:3]1[cH:4][cH:5][c:6](-[c:9]2[s:10][c:11]([CH2:14][OH:15])[cH:12][n:13]2)[cH:7][cH:8]1)([F:16])[F:17]>>[F:1][C:2]([c:3]1[cH:4][cH:5][c:6](-[c:9]2[s:10][c:11]([CH2:14][Cl:27])[cH:12][n:13]2)[cH:7][cH:8]1)([F:16])[F:17]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CS(=O)(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCc1cnc(-c2ccc(C(F)(F)F)cc2)s1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC(F)(F)c1ccc(-c2ncc(CCl)s2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
